![molecular formula C6H3ClFN3 B1601880 4-chloro-7-fluoro-1H-imidazo[4,5-c]pyridine CAS No. 405230-97-9](/img/structure/B1601880.png)
4-chloro-7-fluoro-1H-imidazo[4,5-c]pyridine
Overview
Description
4-Chloro-7-fluoro-1H-imidazo[4,5-c]pyridine (CFP) is a heterocyclic compound that has been studied extensively due to its potential applications in both pharmaceutical and industrial chemistry. CFP is a versatile compound that can be used as a building block in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and dyes. Furthermore, CFP has been found to have a variety of biological activities, ranging from anti-inflammatory to anti-cancer.
Scientific Research Applications
Chemical Synthesis and Antimetabolites
Studies have explored the chemical synthesis of compounds involving imidazo[4,5-c]pyridine structures, with a focus on creating potential antimetabolites. For instance, Itoh et al. (1982) described the regioselective introduction of a chlorine atom into the imidazo[4,5-b]pyridine nucleus, leading to the formation of chloroimidazo[4,5-b]pyridine nucleosides, important precursors for 1-deazaadenosine (Itoh et al., 1982).
Fluorescent Probes
The imidazo[1,5-a]pyridine scaffold, closely related to 4-chloro-7-fluoro-1H-imidazo[4,5-c]pyridine, has been utilized in the development of fluorescent probes. Renno et al. (2022) synthesized imidazo[1,5-a]pyridine-based fluorophores, finding their suitability as cell membrane probes for studying membrane dynamics, hydration, and fluidity, which is crucial for monitoring cellular health and biochemical pathways (Renno et al., 2022).
Corrosion Inhibition
Imidazo[4,5-b]pyridine derivatives have been evaluated for their potential as corrosion inhibitors. Saady et al. (2021) investigated imidazo[4,5-b]pyridine derivatives against mild steel corrosion, utilizing a combination of chemical, electrochemical, and computational approaches. They found high inhibition performance, indicating the potential of these compounds in corrosion prevention applications (Saady et al., 2021).
Medicinal Chemistry
In medicinal chemistry, the imidazo[1,2-a]pyridine scaffold, similar to this compound, has been identified as a potential therapeutic agent. This scaffold has been explored for its broad range of applications, including anticancer, antimycobacterial, antileishmanial, anticonvulsant, antimicrobial, antiviral, antidiabetic, and proton pump inhibitor activities. It has been featured in various marketed preparations, showcasing its significance in drug development (Deep et al., 2016).
Mechanism of Action
Target of Action
Imidazo[4,5-c]pyridine derivatives are known to interact with various biological targets, including kinases .
Mode of Action
It’s known that imidazo[4,5-c]pyridine derivatives can inhibit certain kinases, which play a crucial role in cellular signaling .
Biochemical Pathways
Kinase inhibitors like imidazo[4,5-c]pyridine derivatives can affect various cellular processes, including cell growth and proliferation .
Pharmacokinetics
One study showed that an imidazo[4,5-b]pyridine-based kinase inhibitor displayed high human liver microsomal stability .
Result of Action
Kinase inhibitors can lead to the inhibition of cell growth and proliferation .
properties
IUPAC Name |
4-chloro-7-fluoro-3H-imidazo[4,5-c]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClFN3/c7-6-5-4(10-2-11-5)3(8)1-9-6/h1-2H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DULUTDRRRDVDRY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=C(C(=N1)Cl)NC=N2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClFN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30573853 | |
Record name | 4-Chloro-7-fluoro-3H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30573853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
405230-97-9 | |
Record name | 4-Chloro-7-fluoro-3H-imidazo[4,5-c]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=405230-97-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-7-fluoro-3H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30573853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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